Cas no 1246088-62-9 (1-(1,5-Naphthyridin-3-yl)ethanone)

• Product Name: 1-(1,5-Naphthyridin-3-yl)ethanone
• CAS No: 1246088-62-9
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD17171318
• CID: 1076671
• PubChem ID: 329771915
• Update Time: 2025-05-25

1-(1,5-Naphthyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-Naphthyridin-3-yl)ethanone
• AC1Q1JZE
• AG-L-58941
• CTK5J9834
• MolPort-015-157-190
• SureCN123372
• SCHEMBL123372
• CS-0443456
• DTXSID80627355
• AKOS015854772
• WZB08862
• 1-(1,5-Naphthyridin-3-yl)ethanone, AldrichCPR
• DA-18833
• 1-(1,5-Naphthyridin-3-yl)ethan-1-one
• MFCD17171318
• 1246088-62-9

• MDL： MFCD17171318
• Inchi： 1S/C10H8N2O/c1-7(13)8-5-10-9(12-6-8)3-2-4-11-10/h2-6H,1H3
• InChI Key： QBCLQROIFXPZDW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C2C=CC=NC2=C1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8Ų

1-(1,5-Naphthyridin-3-yl)ethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：(BD386425)

Additional information on 1-(1,5-Naphthyridin-3-yl)ethanone

1-(1,5-Naphthyridin-3-yl)ethanone: A Comprehensive Overview

The compound 1-(1,5-Naphthyridin-3-yl)ethanone (CAS No. 1246088-62-9) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthyridine ring system with an ethanone functional group. The naphthyridine moiety, a bicyclic aromatic system, contributes to the compound's stability and reactivity, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 1-(1,5-Naphthyridin-3-yl)ethanone in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules. For instance, modifications to the naphthyridine ring have shown promise in creating compounds with anti-inflammatory and anticancer properties. These findings underscore the importance of this compound in advancing therapeutic interventions.

In terms of synthesis, 1-(1,5-Naphthyridin-3-yl)ethanone can be prepared through various methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of 3-amino-1,5-naphthyridine with an appropriate ketone precursor under specific conditions. This method ensures high yields and purity, making it suitable for large-scale production.

The structural versatility of 1-(1,5-Naphthyridin-3-yl)ethanone has also led to its use in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, which are valuable in catalysis and gas storage applications.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic properties of 1-(1,5-Naphthyridin-3-yl)ethanone. Quantum mechanical calculations have revealed its potential as a semiconductor material, paving the way for its application in organic electronics. This dual functionality—chemical versatility and electronic applicability—positions this compound as a multi-functional tool in modern chemistry.

In conclusion, 1-(1,5-Naphthyridin-3-yl)ethanone (CAS No. 1246088-62-9) is a compound of significant interest due to its diverse applications and structural flexibility. From drug discovery to materials science and electronics, this compound continues to be a focal point for researchers seeking innovative solutions across various disciplines.